Cas no 1805064-19-0 (Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate
• CAS No: 1805064-19-0
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4889141
• Update Time: 2025-10-29

Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)5-6-4-7(17-2)14-9(10(6)16)11(12)13/h4,11,16H,3,5H2,1-2H3
• InChI Key： HEPWDMRFIPSLGK-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate

Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate (CAS No. 1805064-19-0): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate (CAS No. 1805064-19-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure combines a pyridine core with strategically placed substituents, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine derivatives like Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate stems from their enhanced bioavailability and metabolic stability, which are critical factors in modern drug design. Researchers are particularly intrigued by its potential role in developing novel enzyme inhibitors and receptor modulators, addressing current challenges in therapeutic areas such as inflammation and neurological disorders.

In the agrochemical sector, compounds featuring the difluoromethylpyridine moiety have shown promise as precursors for next-generation crop protection agents. The presence of fluorine atoms in Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate contributes to improved pesticidal activity and environmental persistence, aligning with the industry's demand for more efficient and sustainable solutions.

Synthetic approaches to Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate typically involve multi-step procedures that emphasize regioselective functionalization. Recent advancements in green chemistry have prompted investigations into more sustainable production methods, reflecting the broader trend toward environmentally friendly synthetic protocols in fine chemical manufacturing.

The physicochemical properties of Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate, including its solubility profile and stability characteristics, make it particularly suitable for formulation development. These attributes are frequently searched by pharmaceutical scientists looking for drug-like molecules with optimal pharmacokinetic properties, highlighting the compound's relevance in current research paradigms.

Analytical characterization of Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate typically employs advanced techniques such as NMR spectroscopy and mass spectrometry, addressing quality control requirements in both academic and industrial settings. The compound's structural features generate distinctive spectral signatures that facilitate its identification and purity assessment.

Market intelligence suggests growing demand for fluorinated heterocyclic compounds like Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate, driven by expanding applications in life sciences and materials research. Suppliers are increasingly focusing on scalable synthesis and reliable supply chains to meet the needs of research institutions and pharmaceutical developers worldwide.

Safety considerations for handling Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in controlled environments and adherence to good laboratory practices are recommended to maintain compound integrity and ensure researcher safety.

Future research directions for Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate may explore its potential in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in targeted drug delivery and protein degradation technologies, positioning this compound as a potentially valuable building block in innovative therapeutic strategies.

The intellectual property landscape surrounding pyridine derivatives and fluorinated compounds suggests that Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate may become subject to patent filings as its applications become more defined. This aspect is particularly relevant for organizations considering the compound's commercial development or incorporation into proprietary formulations.

For researchers seeking high-purity Ethyl 2-(difluoromethyl)-3-hydroxy-6-methoxypyridine-4-acetate, several specialized chemical suppliers offer the compound with comprehensive analytical documentation. The availability of custom synthesis services further enhances accessibility for projects requiring specific isotopic labeling or structural modifications of this versatile intermediate.